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Compound of Interest

Compound Name: Selenic acid

Cat. No.: B1206089 Get Quote

Introduction
Selenic acid (H₂SeO₄) is a strong, diprotic oxoacid of selenium.[1] Its quantification is crucial in

various fields, including environmental monitoring, industrial process control, and academic

research. Titration with a strong base provides a reliable and accurate method for determining

the concentration of selenic acid solutions. This application note details the principles,

experimental protocol, and data analysis for the potentiometric titration of selenic acid with a

strong base, such as sodium hydroxide (NaOH).

Selenic acid undergoes a two-step dissociation in aqueous solution:

H₂SeO₄(aq) + H₂O(l) → H₃O⁺(aq) + HSeO₄⁻(aq) (Strong dissociation)

HSeO₄⁻(aq) + H₂O(l) ⇌ H₃O⁺(aq) + SeO₄²⁻(aq) (Weak dissociation)

Due to its diprotic nature, the titration curve of selenic acid exhibits two equivalence points.[2]

[3] The first proton behaves as a strong acid, while the second proton acts as a weak acid.

Key Physicochemical Data
A summary of the relevant properties of selenic acid is provided in the table below.
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Property Value Reference

Molar Mass 144.97 g/mol [4]

pKa₁ ~ -3 [1]

pKa₂ 1.7 - 1.99 [1][5]

First Dissociation Strong [5]

Principle of the Method
The titration involves the stepwise neutralization of the two acidic protons of selenic acid by a

strong base. The reaction proceeds as follows:

H₂SeO₄ + NaOH → NaHSeO₄ + H₂O

NaHSeO₄ + NaOH → Na₂SeO₄ + 2H₂O

The overall reaction is: H₂SeO₄(aq) + 2NaOH(aq) → Na₂SeO₄(aq) + 2H₂O(l)[6]

The pH of the solution is monitored throughout the titration using a pH meter. The equivalence

points are identified from the resulting titration curve, where a sharp change in pH occurs. The

volume of titrant added at the second equivalence point will be exactly twice the volume added

at the first equivalence point.[2][3][7]

Experimental Protocol
Reagents and Equipment

Selenic acid (H₂SeO₄) solution: of unknown concentration.

Standardized sodium hydroxide (NaOH) solution: ~0.1 M.

pH meter: with a glass electrode, calibrated with standard buffer solutions (pH 4, 7, and 10).

Buret: 50 mL, Class A.

Volumetric pipet: to accurately measure the selenic acid sample.
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Beakers: 250 mL.

Magnetic stirrer and stir bar.

Distilled or deionized water.

Safety goggles, gloves, and lab coat.

Safety Precautions
Selenic acid is a corrosive and toxic substance.[4] Handle with extreme care in a well-

ventilated fume hood.

Sodium hydroxide is corrosive.[3]

Always wear appropriate personal protective equipment (PPE).

Procedure
Preparation:

Calibrate the pH meter using standard buffer solutions.

Rinse the buret with a small amount of the standardized NaOH solution and then fill it,

ensuring no air bubbles are trapped in the tip.[8] Record the initial buret reading.

Sample Preparation:

Pipette a known volume (e.g., 25.00 mL) of the selenic acid solution into a 250 mL

beaker.

Add approximately 50 mL of distilled water to ensure the pH electrode is sufficiently

immersed.

Place a magnetic stir bar in the beaker.

Titration:

Place the beaker on a magnetic stirrer and begin gentle stirring.
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Immerse the calibrated pH electrode in the solution, ensuring the bulb does not come into

contact with the stir bar.

Record the initial pH of the selenic acid solution.

Add the NaOH titrant from the buret in small increments (e.g., 1.0 mL). After each addition,

allow the pH to stabilize and record the pH and the total volume of titrant added.

As the pH begins to change more rapidly, reduce the increment size (e.g., to 0.1 mL) to

obtain more data points around the equivalence points.

Continue adding titrant until the pH has leveled off after the second equivalence point

(e.g., around pH 11-12).

Data Analysis
Plot the Titration Curve:

Plot the measured pH (y-axis) against the volume of NaOH added (x-axis).

The resulting curve should show two distinct inflection points, corresponding to the two

equivalence points.

Determine the Equivalence Points:

The equivalence points can be determined from the titration curve as the points of

steepest slope.

Alternatively, a first derivative plot (ΔpH/ΔV vs. V) can be generated. The peaks of this plot

correspond to the equivalence points.

A second derivative plot (Δ²pH/ΔV² vs. V) can also be used, where the equivalence points

are indicated by the zero crossings.

Calculate the Concentration of Selenic Acid:

Use the volume of NaOH at the second equivalence point (V₂) for the most accurate

calculation.
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The moles of NaOH used are calculated as: Moles of NaOH = Molarity of NaOH × V₂

From the stoichiometry of the overall reaction (H₂SeO₄ + 2NaOH), the moles of selenic
acid are: Moles of H₂SeO₄ = (Moles of NaOH) / 2

The concentration of the selenic acid solution is then: Molarity of H₂SeO₄ = (Moles of

H₂SeO₄) / (Initial volume of H₂SeO₄ solution)

Expected Results
The titration of selenic acid with a strong base will yield a characteristic diprotic acid titration

curve. The first equivalence point will be at a low pH due to the strong nature of the first

deprotonation. The second equivalence point will occur at a pH above 7, as the selenate ion

(SeO₄²⁻) is the conjugate base of a weak acid (HSeO₄⁻).

Parameter Expected Value

pH at the first half-equivalence point pKa₂ ≈ 1.7 - 1.99

pH at the second equivalence point > 7

Volume at the second equivalence point 2 × Volume at the first equivalence point

Choice of Indicators
While potentiometric titration is preferred for accuracy, indicators can be used for a visual

endpoint determination. Due to the two distinct equivalence points, two different indicators

would be needed. For the second, more distinct equivalence point (which is typically used for

quantification), an indicator that changes color in the pH range of the equivalence point should

be chosen. For the titration of a weak acid with a strong base, the equivalence point is typically

above pH 7.[9] An indicator such as phenolphthalein (pH range 8.2-10.0) would be a suitable

choice.[10][11]
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Caption: Experimental workflow for the potentiometric titration of selenic acid.
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Expected Titration Curve for Selenic Acid

pH Volume of NaOH added (mL) First Equivalence Point Second Equivalence Point Buffer Region (HSeO₄⁻/SeO₄²⁻)
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Caption: Expected titration curve of selenic acid with a strong base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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